Cas no 57816-04-3 (Benzenebutanoic acid, 3-methoxy-, methyl ester)

• Product Name: Benzenebutanoic acid, 3-methoxy-, methyl ester
• CAS No: 57816-04-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 344065
• PubChem ID: 14238512
• Update Time: 2025-04-19

Benzenebutanoic acid, 3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 3-methoxy-, methyl ester
• methyl 4-(3-methoxyphenyl)butanoate
• 57816-04-3
• AKOS027550828
• DTXSID00557807

• Inchi： 1S/C12H16O3/c1-14-11-7-3-5-10(9-11)6-4-8-12(13)15-2/h3,5,7,9H,4,6,8H2,1-2H3
• InChI Key： UFTRWLUEQCNGBA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CCCC(=O)OC

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53